Cas no 885270-05-3 (6-(3,4-Dimethylphenyl)-2-mercapto-4-(4-methoxyphenyl)nicotinonitrile)

• Product Name: 6-(3,4-Dimethylphenyl)-2-mercapto-4-(4-methoxyphenyl)nicotinonitrile
• CAS No: 885270-05-3
• MF: C₂₁H₁₈N₂OS
• MW: 346.445423603058
• CID: 4718488
• Update Time: 2025-11-07

6-(3,4-Dimethylphenyl)-2-mercapto-4-(4-methoxyphenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-dimethylphenyl)-2-mercapto-4-(4-methoxyphenyl)nicotinonitrile
• 6-(3,4-Dimethylphenyl)-2-mercapto-4-(4-methoxyphenyl)nicotinonitrile

• Inchi： 1S/C21H18N2OS/c1-13-4-5-16(10-14(13)2)20-11-18(19(12-22)21(25)23-20)15-6-8-17(24-3)9-7-15/h4-11H,1-3H3,(H,23,25)
• InChI Key： QDIZCRFWFPAECW-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C2C=CC(=CC=2)OC)C=C(C2=CC=C(C)C(C)=C2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 634
• Topological Polar Surface Area: 77.1

Additional information on 6-(3,4-Dimethylphenyl)-2-mercapto-4-(4-methoxyphenyl)nicotinonitrile

Introduction to 6-(3,4-Dimethylphenyl)-2-mercapto-4-(4-methoxyphenyl)nicotinonitrile (CAS No. 885270-05-3) and Its Emerging Applications in Chemical Biology

The compound 6-(3,4-Dimethylphenyl)-2-mercapto-4-(4-methoxyphenyl)nicotinonitrile, identified by the CAS number 885270-05-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, combining a nitrile group, mercapto group, and aromatic rings, make it a versatile scaffold for designing novel bioactive molecules. This introduction delves into the compound's chemical characteristics, explores its relevance in contemporary research, and highlights its potential applications in drug discovery and molecular imaging.

At the core of understanding this compound lies its intricate molecular architecture. The presence of a nicotinonitrile moiety suggests strong interactions with biological systems due to its ability to participate in hydrogen bonding and coordinate with metal ions. The mercapto group further enhances its reactivity, allowing for covalent modifications that can be exploited in drug design. Additionally, the combination of 3,4-Dimethylphenyl and 4-methoxyphenyl substituents introduces lipophilic and electronic tuning capabilities, respectively. This structural diversity makes the compound an attractive candidate for modulating biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such molecules with unprecedented accuracy. Molecular docking studies indicate that 6-(3,4-Dimethylphenyl)-2-mercapto-4-(4-methoxyphenyl)nicotinonitrile may exhibit inhibitory effects on several key enzymes involved in inflammatory and neurodegenerative diseases. For instance, preliminary simulations suggest potential binding to Janus kinases (JAKs), which are central mediators of cytokine signaling. Such findings align with the growing interest in small-molecule inhibitors as therapeutic agents.

In parallel, experimental investigations have begun to uncover the mechanistic aspects of this compound's interactions with biological targets. The mercapto group has been shown to engage in disulfide bond formation with cysteine residues in proteins, a post-translational modification that can alter protein function. This reactivity could be leveraged to develop probes for studying protein dynamics or to design irreversible inhibitors. Furthermore, the nitrile group's ability to undergo hydrolysis or reduction provides another layer of functionalization that can be tailored for specific biological applications.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. The nicotinonitrile core is particularly noteworthy due to its presence in several FDA-approved drugs, where it contributes to pharmacological efficacy and metabolic stability. By incorporating modifications such as the 3,4-Dimethylphenyl and 4-methoxyphenyl groups, researchers aim to enhance bioavailability while maintaining target specificity. This approach exemplifies the synergy between structure-based design and high-throughput screening (HTS) methodologies.

One particularly exciting application of this compound is in the field of molecular imaging. The unique spectral properties of the nitrile group make it suitable for fluorescence-based assays or positron emission tomography (PET) imaging probes. Researchers are exploring its potential as a tracer for detecting enzymatic activity or protein-protein interactions in vivo. Such tools could revolutionize diagnostic techniques by providing real-time visualization of disease processes at the molecular level.

The synthesis of 6-(3,4-Dimethylphenyl)-2-mercapto-4-(4-methoxyphenyl)nicotinonitrile presents both challenges and opportunities for synthetic chemists. The need for precise regioselectivity during functionalization requires advanced catalytic systems or protecting group strategies. However, recent developments in transition-metal-catalyzed cross-coupling reactions have made constructing such complex molecules more efficient than ever before. These advances not only accelerate drug discovery but also open new avenues for exploring structural diversity.

Environmental considerations also play a crucial role in modern drug design. The biodegradability and toxicity profile of a compound must be evaluated alongside its pharmacological properties. Preliminary studies suggest that 6-(3,4-Dimethylphenyl)-2-mercapto-4-(4-methoxyphenyl)nicotinonitrile exhibits moderate solubility and stability under physiological conditions while being susceptible to enzymatic degradation via thiol oxidation pathways. This balance between bioactivity and environmental safety aligns with green chemistry principles.

The future directions for research on this compound are multifaceted. Collaborative efforts between medicinal chemists, bioinformaticians, and biologists will be essential for unlocking its full potential. By integrating machine learning models with experimental data, researchers can accelerate the discovery process and identify novel derivatives with enhanced properties. Furthermore, exploring its role as a scaffold for covalent inhibitors could lead to breakthroughs in treating resistant forms of cancer or infectious diseases.

In conclusion,6-(3,4-Dimethylphenyl)-2-mercapto-4-(4-methoxyphenyl)nicotinonitrile (CAS No. 885270-05-3) stands as a testament to the power of interdisciplinary research in chemical biology. Its unique structural features offer numerous opportunities for therapeutic intervention while adhering to principles of sustainability and precision medicine. As our understanding of biological systems continues to evolve,this compound will undoubtedly play an important role in shaping the future landscape of drug discovery.